Cas no 2034621-75-3 (6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide)

• Product Name: 6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide
• CAS No: 2034621-75-3
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 5553399
• Update Time: 2025-11-01

6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylpyridin-2-yl)-4-oxo-1H-pyrimidine-6-carboxamide
• 6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C11H10N4O2/c1-7-2-3-12-9(4-7)15-11(17)8-5-10(16)14-6-13-8/h2-6H,1H3,(H,12,15,17)(H,13,14,16)
• InChI Key： JIGGONJKEINACW-UHFFFAOYSA-N
• SMILES： C1NC(C(NC2=NC=CC(C)=C2)=O)=CC(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide

Introduction to 6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide (CAS No. 2034621-75-3)

6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2034621-75-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a pyrimidine core conjugated with a hydroxyl group and a 4-methylpyridine substituent, has garnered attention due to its structural complexity and potential biological activities. The compound's unique scaffold positions it as a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The structural motif of 6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide encompasses key pharmacophoric elements that are frequently observed in bioactive molecules. The pyrimidine ring, a well-known pharmacological scaffold, is integral to numerous pharmacologically relevant compounds, including antiviral, anticancer, and antimicrobial agents. The presence of a hydroxyl group at the 6-position and a 4-methylpyridine moiety at the 2-position introduces additional functional diversity, enabling interactions with biological targets through hydrogen bonding, hydrophobic effects, and other non-covalent forces.

In recent years, there has been a surge in interest towards designing molecules that can modulate enzyme activity and cellular pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The 6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide structure aligns well with this trend, as its framework can be modified to enhance binding affinity and selectivity towards specific enzymes or receptors. For instance, modifications at the hydroxyl and methylpyridine positions could yield derivatives with improved solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of this compound is its potential role in inhibiting kinases and other enzymes involved in signal transduction pathways. Kinases are critical regulators of cellular processes, and their dysregulation is often associated with pathological conditions. By designing analogs of 6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide, researchers aim to identify molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular functions. Preliminary studies have suggested that certain derivatives of this compound exhibit kinase inhibitory properties, making them attractive for further development.

The synthesis of 6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under acidic or basic catalysis to form the pyrimidine core. Subsequent functionalization steps introduce the hydroxyl group and the 4-methylpyridine substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring that the desired functional groups are incorporated at specific positions on the molecular framework.

The pharmacological evaluation of 6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interactions with target enzymes and receptors through biochemical assays and high-throughput screening techniques. These studies have provided valuable insights into its binding kinetics and mechanism of action. For instance, docking studies have been performed to predict how this compound might interact with proteins such as kinases or transcription factors, offering a rational basis for structure-based drug design.

In vivo studies have complemented these findings by evaluating the compound's efficacy and safety in animal models. These studies have revealed promising results regarding its ability to modulate disease-relevant pathways without significant side effects. However, further research is needed to fully elucidate its therapeutic potential and optimize its pharmacokinetic properties. Phase I clinical trials are being planned to assess its safety profile in human subjects, paving the way for broader clinical development.

The versatility of 6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide extends beyond its current applications in drug discovery. Its structural features make it an excellent starting point for developing libraries of diverse derivatives that can be screened for novel bioactivities. By employing combinatorial chemistry and computational methods, researchers can rapidly generate and evaluate large collections of analogs, accelerating the discovery process.

The future prospects for 6-hydroxy-N-(4-methylpyridin-2-yl)pyrimidine-4-carboxamide are bright, given its unique structural features and potential therapeutic applications. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that can effectively target them. This compound represents a testament to the power of medicinal chemistry in addressing unmet medical needs through innovative molecular design.